Cas no 40276-93-5 (3-Methyl-1-hexyne)
3-Methyl-1-hexyne structure
Product Name:3-Methyl-1-hexyne
CAS No:40276-93-5
MF:C7H12
MW:96.1701822280884
CID:89418
PubChem ID:329760240
Update Time:2025-04-18
3-Methyl-1-hexyne Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-1-hexyne
- 3-methylhex-1-yne
- 3-Methyl-1-hexyne technical grade
- (2E,4Z)-4-(3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE)-1-PHENYLBUT-2-EN-1-ONE
- MFCD00041671
- EN300-787589
- DTXSID70960667
- 1-Hexyne, 3-methyl-
- AKOS025295295
- FT-0616034
- 40276-93-5
- 3-Methyl-1-hexyne, technical grade
- DA-06118
-
- MDL： MFCD00041671
- Inchi： 1S/C7H12/c1-4-6-7(3)5-2/h2,7H,4,6H2,1,3H3
- InChI Key： OPZULQHRFNTFFZ-UHFFFAOYSA-N
- SMILES： C(CC)C(C#C)C
- BRN： 1098327
Computed Properties
- Exact Mass: 96.09390
- Monoisotopic Mass: 96.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 73.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
Experimental Properties
- Color/Form: liquid
- Density: 0.710 g/mL at 25 °C
- Melting Point: -88.73°C (estimate)
- Boiling Point: 85°C
- Flash Point: Fahrenheit: 5 ° f < br / > Celsius: -15 ° C < br / >
- Refractive Index: n20/D 1.402
- PSA: 0.00000
- LogP: 2.05580
- Solubility: Insoluble
3-Methyl-1-hexyne Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225
- Warning Statement： P210
- Hazardous Material transportation number：UN 3295
- WGK Germany：3
- Hazard Category Code： 11
- Safety Instruction： S16-S29-S33-S62
-
Hazardous Material Identification：
- Packing Group：II
- HazardClass：3
- PackingGroup：II
- Risk Phrases：R11; R65
- Packing Group：II
3-Methyl-1-hexyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 662887-1G |
3-Methyl-1-hexyne |
40276-93-5 | technical grade | 1G |
￥618.8 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 662887-10G |
3-Methyl-1-hexyne |
40276-93-5 | 10g |
¥6281.88 | 2023-11-30 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-231820-1 g |
3-Methyl-1-hexyne, |
40276-93-5 | 1g |
￥331.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-231820-1g |
3-Methyl-1-hexyne, |
40276-93-5 | 1g |
￥331.00 | 2023-09-05 | ||
| Enamine | EN300-787589-0.05g |
3-methylhex-1-yne |
40276-93-5 | 95.0% | 0.05g |
$83.0 | 2025-03-21 | |
| Enamine | EN300-787589-0.1g |
3-methylhex-1-yne |
40276-93-5 | 95.0% | 0.1g |
$87.0 | 2025-03-21 | |
| Enamine | EN300-787589-0.25g |
3-methylhex-1-yne |
40276-93-5 | 95.0% | 0.25g |
$90.0 | 2025-03-21 | |
| Enamine | EN300-787589-0.5g |
3-methylhex-1-yne |
40276-93-5 | 95.0% | 0.5g |
$95.0 | 2025-03-21 | |
| Enamine | EN300-787589-1.0g |
3-methylhex-1-yne |
40276-93-5 | 95.0% | 1.0g |
$98.0 | 2025-03-21 | |
| Enamine | EN300-787589-2.5g |
3-methylhex-1-yne |
40276-93-5 | 95.0% | 2.5g |
$198.0 | 2025-03-21 |
3-Methyl-1-hexyne Related Literature
-
1. Liquid crystalline coronene derivativesUlrike Rohr,Christopher Kohl,Klaus Müllen,Anick van de Craats,John Warman J. Mater. Chem. 2001 11 1789
-
Alexei V. Marchenko,Hélène Gérard,Odile Eisenstein,Kenneth G. Caulton New J. Chem. 2001 25 1244
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